Cas no 500721-39-1 (Withanoside XI)

• Product Name: Withanoside XI
• CAS No: 500721-39-1
• MF: C₃₄H₅₂O₁₁
• MW: 636.770092010498
• CID: 6767422
• Update Time: 2024-03-03

Withanoside XI Chemical and Physical Properties

Names and Identifiers

• (+)-Withanoside XI
• Withanoside XI

• Inchi： 1S/C34H52O11/c1-16-11-26(45-30(41)20(16)14-35)34(4,42)24-8-7-21-19-6-5-17-12-18(43-31-29(40)28(39)27(38)23(15-36)44-31)13-25(37)33(17,3)22(19)9-10-32(21,24)2/h5,18-19,21-29,31,35-40,42H,6-15H2,1-4H3
• InChI Key： PPVGSQLWWLPFCH-UHFFFAOYSA-N
• SMILES： CC1CC(C(O)(C2C3(C)CCC4C5(C)C(O)CC(OC6OC(CO)C(O)C(O)C6O)CC5=CCC4C3CC2)C)OC(=O)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• XLogP3: 2.292

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolide glycosides and derivatives